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Compound of Interest

Compound Name: Ethyl 6-quinolinecarboxylate

Cat. No.: B1294812 Get Quote

Technical Guide: Ethyl 6-quinolinecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 6-quinolinecarboxylate, a

versatile heterocyclic compound with significant applications in pharmaceutical research and

materials science. This document details its physicochemical properties, synthesis, and its role

as a key building block in the development of novel therapeutic agents and functional

materials.

Core Chemical Information
Ethyl 6-quinolinecarboxylate is an organic compound featuring a quinoline core, which is a

bicyclic aromatic heterocycle composed of a benzene ring fused to a pyridine ring. The ethyl

carboxylate group at the 6-position is a key functional group that allows for a variety of

chemical modifications, making it a valuable intermediate in organic synthesis.

CAS Number: 73987-38-9

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl 6-quinolinecarboxylate is

presented in the table below. These properties are crucial for its handling, storage, and

application in various experimental settings.
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Property Value Source(s)

Molecular Formula C₁₂H₁₁NO₂ [1]

Molecular Weight 201.22 g/mol [1]

Appearance Off-white powder/solid [2]

Purity ≥97%

Storage Temperature
Room Temperature (sealed in

dry conditions)

Note: Specific melting point and solubility data for Ethyl 6-quinolinecarboxylate are not

consistently reported in publicly available literature. Researchers should determine these

properties experimentally for their specific samples and applications.

Synthesis and Experimental Protocols
The synthesis of quinoline derivatives can be achieved through various established methods in

organic chemistry. While a specific, detailed protocol for the direct synthesis of Ethyl 6-
quinolinecarboxylate is not readily available in the cited literature, a general and widely used

method for constructing the quinoline ring system is the Friedländer annulation. This reaction

involves the condensation of an o-aminoaryl aldehyde or ketone with a compound containing

an activated methylene group (e.g., a β-ketoester).

Conceptual Synthesis Workflow: Friedländer Annulation
The following diagram illustrates the conceptual workflow for the synthesis of a quinoline

carboxylate derivative, which can be adapted for Ethyl 6-quinolinecarboxylate.
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Reactants

Reaction Conditions Product

o-Aminoaryl
Aldehyde/Ketone

Acid or Base Catalyst
(e.g., H₂SO₄, NaOH)

Ethyl Acetoacetate
(or similar β-ketoester)

Solvent
(e.g., Ethanol) Heat Ethyl Quinoline

Carboxylate Derivative

Click to download full resolution via product page

Caption: Conceptual workflow for the Friedländer synthesis of a quinoline carboxylate.

General Experimental Considerations:

Reactant Purity: The purity of the starting materials, the o-aminoaryl aldehyde/ketone and

the β-ketoester, is critical for achieving a high yield and purity of the final product.

Catalyst Choice: The reaction can be catalyzed by either an acid or a base. The choice of

catalyst can influence the reaction rate and the formation of side products.

Reaction Temperature and Time: Optimization of the reaction temperature and time is

necessary to ensure complete conversion of the starting materials and to minimize

degradation of the product.

Purification: The crude product is typically purified by recrystallization or column

chromatography to obtain the final product with the desired purity.

Applications in Research and Drug Development
The quinoline scaffold is a privileged structure in medicinal chemistry, and its derivatives have

been investigated for a wide range of therapeutic applications.[3][4][5][6] Ethyl 6-
quinolinecarboxylate serves as a key starting material for the synthesis of more complex

molecules with potential biological activity.
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Anticancer Drug Development
Quinoline derivatives are known to exhibit anticancer properties through various mechanisms,

including the inhibition of protein kinases, which are crucial for cancer cell signaling.[4][7] While

a specific signaling pathway directly modulated by Ethyl 6-quinolinecarboxylate is not yet

well-defined in the literature, its role as a scaffold for kinase inhibitors is an active area of

research.

The diagram below illustrates a generalized signaling pathway that is often targeted by

quinoline-based kinase inhibitors.
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Caption: Generalized kinase signaling pathway targeted by quinoline-based inhibitors.
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Fluorescent Probes and Materials Science
The unique photophysical properties of the quinoline ring system make its derivatives, including

Ethyl 6-quinolinecarboxylate, valuable in the development of fluorescent probes for biological

imaging and sensing applications.[2] The ethynyl group can be introduced into the quinoline

scaffold to create a versatile handle for "click chemistry," allowing for the attachment of

fluorophores or other reporter molecules.

Furthermore, Ethyl 6-quinolinecarboxylate is utilized in materials science as a building block

for the synthesis of advanced polymers and coatings, where the quinoline moiety can enhance

properties such as thermal stability and durability.[2]

Conclusion
Ethyl 6-quinolinecarboxylate is a chemical compound of significant interest to the scientific

community, particularly in the fields of drug discovery and materials science. Its versatile

chemical nature, stemming from the reactive quinoline core and the modifiable ethyl

carboxylate group, allows for its use as a foundational building block in the synthesis of a wide

array of more complex molecules. While specific, detailed experimental data on some of its

physical properties and biological activities are still emerging, the broader class of quinoline

derivatives continues to show immense promise in the development of next-generation

therapeutics and advanced materials. Further research into the specific applications and

biological targets of Ethyl 6-quinolinecarboxylate is warranted to fully unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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